2,4,6-trimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide

• IUPAC Name: 2,4,6-trimethyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzamide
• InChI: InChI=1S/C17H24N2O2/c1-12-10-13(2)16(14(3)11-12)17(21)18-7-5-9-19-8-4-6-15(19)20/h10-11H,4-9H2,1-3H3,(H,18,21)
• InChI Key: JMQTXNHUPQVIIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NCCCN2CCCC2=O)C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

2,4,6-trimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzamide, commonly known as TRO19622, is a small molecule drug that has gained interest due to its potential therapeutic applications. TRO19622 belongs to the class of compounds known as benzamides and has been extensively studied for its effects on the central nervous system.

Mechanism of Action

TRO19622 acts by modulating the activity of the sigma-1 receptor, a protein that is involved in the regulation of various cellular processes, including calcium signaling, cell survival, and neuroprotection. TRO19622 has been shown to bind to the sigma-1 receptor with high affinity, resulting in the activation of downstream signaling pathways.
Biochemical and Physiological Effects
TRO19622 has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of inflammatory cytokines. TRO19622 has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The main advantage of TRO19622 in lab experiments is its high potency and specificity for the sigma-1 receptor, making it a valuable tool for studying the role of this receptor in various biological processes. However, TRO19622 has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on TRO19622, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other neurological disorders, and the elucidation of its precise mechanism of action at the molecular level. Additionally, the use of TRO19622 in combination with other drugs may enhance its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of TRO19622 involves several steps, including the reaction of 2,4,6-trimethylbenzoyl chloride with N-(3-aminopropyl)pyrrolidine, followed by the addition of a propionyl group to form the final product. The synthesis of TRO19622 has been optimized to produce high yields and purity.

Scientific Research Applications

TRO19622 has been extensively studied for its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. TRO19622 has been shown to have neuroprotective effects, reducing the extent of damage caused by oxidative stress and inflammation.